Cas no 1628442-55-6 (4-Difluoromethoxy-2-fluorobenzeneboronic Acid Pinacol Ester)
1628442-55-6 structure
Product Name:4-Difluoromethoxy-2-fluorobenzeneboronic Acid Pinacol Ester
CAS No:1628442-55-6
MF:C13H16BF3O3
MW:288.070554733276
CID:4609766
PubChem ID:79661309
Update Time:2024-11-06
4-Difluoromethoxy-2-fluorobenzeneboronic Acid Pinacol Ester Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(difluoromethoxy)-2-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Z1336747180
- 4-Difluoromethoxy-2-fluorobenzeneboronic acid pinacol ester
- SCHEMBL16036628
- TQU0322
- 4-Difluoromethoxy-2-fluorophenylboronic acid pinacol ester
- EN300-188534
- MFCD22419269
- G28588
- 1628442-55-6
- AKOS018218031
- 2-(4-(Difluoromethoxy)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- LLJRSXMGPKHUQX-UHFFFAOYSA-N
- 4-Difluoromethoxy-2-fluorobenzeneboronic Acid Pinacol Ester
-
- Inchi: 1S/C13H16BF3O3/c1-12(2)13(3,4)20-14(19-12)9-6-5-8(7-10(9)15)18-11(16)17/h5-7,11H,1-4H3
- InChI Key: LLJRSXMGPKHUQX-UHFFFAOYSA-N
- SMILES: O1C(C)(C)C(C)(C)OB1C1=CC=C(OC(F)F)C=C1F
Computed Properties
- Exact Mass: 288.1144590g/mol
- Monoisotopic Mass: 288.1144590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7Ų
4-Difluoromethoxy-2-fluorobenzeneboronic Acid Pinacol Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D610265-10mg |
4-Difluoromethoxy-2-fluorobenzeneboronic Acid Pinacol Ester |
1628442-55-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D610265-50mg |
4-Difluoromethoxy-2-fluorobenzeneboronic Acid Pinacol Ester |
1628442-55-6 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D610265-100mg |
4-Difluoromethoxy-2-fluorobenzeneboronic Acid Pinacol Ester |
1628442-55-6 | 100mg |
$ 275.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1710012-100mg |
2-(4-(Difluoromethoxy)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1628442-55-6 | 98% | 100mg |
¥1470 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1710012-250mg |
2-(4-(Difluoromethoxy)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1628442-55-6 | 98% | 250mg |
¥2236 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1710012-1g |
2-(4-(Difluoromethoxy)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1628442-55-6 | 98% | 1g |
¥3931 | 2023-04-10 | |
| Enamine | EN300-188534-0.05g |
2-[4-(difluoromethoxy)-2-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1628442-55-6 | 95% | 0.05g |
$72.0 | 2023-09-18 | |
| Enamine | EN300-188534-0.1g |
2-[4-(difluoromethoxy)-2-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1628442-55-6 | 95% | 0.1g |
$108.0 | 2023-09-18 | |
| Enamine | EN300-188534-0.25g |
2-[4-(difluoromethoxy)-2-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1628442-55-6 | 95% | 0.25g |
$154.0 | 2023-09-18 | |
| Enamine | EN300-188534-0.5g |
2-[4-(difluoromethoxy)-2-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1628442-55-6 | 95% | 0.5g |
$243.0 | 2023-09-18 |
4-Difluoromethoxy-2-fluorobenzeneboronic Acid Pinacol Ester Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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